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Compound of Interest

Compound Name:
3-[(3-Chlorobenzyl)oxy]benzoic

acid

CAS No.: 302569-44-4

Cat. No.: B1609516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-[(3-Chlorobenzyl)oxy]benzoic acid, identified by the CAS number 302569-44-4, is a

multifaceted organic compound that holds significant interest within the realms of medicinal

chemistry and materials science.[1] Structurally, it is an ether derivative of 3-hydroxybenzoic

acid and 3-chlorobenzyl alcohol. This unique arrangement of a benzoic acid moiety linked to a

substituted benzyl group via an ether bond provides a versatile scaffold for the synthesis of

novel molecules with potential therapeutic applications. This guide offers a comprehensive

overview of its synthesis, physicochemical properties, potential applications, and safety

considerations, grounded in established chemical principles and supported by authoritative

references.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-[(3-
Chlorobenzyl)oxy]benzoic acid is fundamental to its application in research and
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development. These properties dictate its solubility, reactivity, and pharmacokinetic profile.

Property Value Source

CAS Number 302569-44-4

Molecular Formula C₁₄H₁₁ClO₃

Molecular Weight 262.69 g/mol

Storage Condition Room Temperature

Sensitivity Irritant

Synthesis and Mechanistic Insights
The most logical and widely applicable method for the synthesis of 3-[(3-
Chlorobenzyl)oxy]benzoic acid is the Williamson ether synthesis.[2][3][4][5] This venerable

yet highly effective SN2 reaction involves the nucleophilic attack of an alkoxide on an alkyl

halide.[2][5] In this specific case, the synthesis would proceed by reacting the sodium or

potassium salt of 3-hydroxybenzoic acid with 3-chlorobenzyl chloride.

Rationale for Synthetic Strategy
The choice of the Williamson ether synthesis is predicated on several key factors:

High Efficiency: This method is known for providing good to excellent yields, particularly

when employing a primary alkyl halide like 3-chlorobenzyl chloride, which is less prone to

competing elimination reactions.[2][5]

Versatility: The Williamson synthesis is a robust method applicable to a wide range of

alcohols and alkylating agents.

Availability of Starting Materials: Both 3-hydroxybenzoic acid and 3-chlorobenzyl chloride are

commercially available, making this a cost-effective and accessible synthetic route.

Experimental Protocol: A Self-Validating System
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The following protocol is a detailed, step-by-step methodology for the synthesis of 3-[(3-
Chlorobenzyl)oxy]benzoic acid, designed to ensure reproducibility and high purity of the final

product.

Materials:

3-Hydroxybenzoic acid

3-Chlorobenzyl chloride

Sodium hydroxide (NaOH) or Potassium carbonate (K₂CO₃)

Dimethylformamide (DMF) or Acetone (as solvent)

Hydrochloric acid (HCl) for acidification

Ethyl acetate for extraction

Anhydrous magnesium sulfate or sodium sulfate for drying

Standard laboratory glassware and equipment (round-bottom flask, reflux condenser,

separatory funnel, etc.)

Procedure:

Deprotonation of 3-Hydroxybenzoic Acid: In a round-bottom flask, dissolve 3-hydroxybenzoic

acid in a suitable polar aprotic solvent such as DMF or acetone. Add one equivalent of a

base, such as sodium hydroxide or potassium carbonate, to deprotonate the phenolic

hydroxyl group, forming the more nucleophilic phenoxide. The carboxylic acid group will also

be deprotonated. Gentle heating may be required to ensure complete dissolution and salt

formation. The choice of a polar aprotic solvent is crucial as it solvates the cation without

strongly solvating the nucleophilic anion, thereby increasing its reactivity.[4]

Nucleophilic Attack: To the solution of the deprotonated 3-hydroxybenzoic acid, add one

equivalent of 3-chlorobenzyl chloride dropwise at room temperature with continuous stirring.

The phenoxide ion will act as the nucleophile, attacking the benzylic carbon of 3-

chlorobenzyl chloride in an SN2 fashion, displacing the chloride ion.
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Reaction Monitoring: The reaction mixture is typically heated to a moderate temperature

(e.g., 50-80 °C) and stirred for several hours to ensure completion. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) by observing the

disappearance of the starting materials.

Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature.

The solvent is removed under reduced pressure. The residue is then dissolved in water and

acidified with dilute hydrochloric acid to a pH of approximately 2-3. This step protonates the

carboxylate group, causing the desired product, 3-[(3-Chlorobenzyl)oxy]benzoic acid, to

precipitate out of the aqueous solution.

Purification: The crude product is collected by vacuum filtration and washed with cold water

to remove any inorganic salts. Further purification can be achieved by recrystallization from a

suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield the pure

product.

Workflow Diagram
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Click to download full resolution via product page

Caption: Williamson ether synthesis workflow for 3-[(3-Chlorobenzyl)oxy]benzoic acid.

Potential Applications in Drug Discovery and
Development
While specific biological activity data for 3-[(3-Chlorobenzyl)oxy]benzoic acid is not

extensively published, its structural motifs are present in various biologically active molecules.

Benzoic acid and its derivatives are known to exhibit a wide range of pharmacological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[6]

The incorporation of the 3-chlorobenzyl ether moiety can modulate the lipophilicity and steric

bulk of the parent benzoic acid, potentially influencing its interaction with biological targets. It is

plausible that this compound could serve as a key intermediate in the synthesis of more

complex molecules with therapeutic potential. For instance, related benzoic acid derivatives

have been investigated as inhibitors of enzymes such as acetylcholinesterase and carbonic

anhydrase, which are targets in the treatment of Alzheimer's disease.[7] Furthermore, some

benzoic acid esters have been explored for their use as photochemical precursors of ultraviolet

absorbers in cosmetic and pharmaceutical compositions.[8]

Safety and Handling
As a chemical intended for research purposes, 3-[(3-Chlorobenzyl)oxy]benzoic acid should

be handled with appropriate care in a laboratory setting. While a specific safety data sheet

(SDS) for this compound is not readily available in the public domain, a hazard assessment can

be made based on its structural components and the SDS of related compounds like benzoic

acid and 3-chlorobenzoic acid.[9][10][11]

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling this compound.

Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust or vapors.
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Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

[10] Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a dry and cool place.[10]

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.

Hazard Identification (Inferred):

Based on the "irritant" sensitivity noted and the hazards associated with its precursors, 3-[(3-
Chlorobenzyl)oxy]benzoic acid may cause skin and eye irritation.[10] Ingestion and

inhalation should be avoided.

Conclusion
3-[(3-Chlorobenzyl)oxy]benzoic acid is a valuable compound for chemical research,

particularly as a building block for the synthesis of more complex molecules with potential

applications in drug discovery and materials science. Its synthesis via the Williamson ether

reaction is a reliable and well-understood process. While further investigation into its specific

biological activities is warranted, its structural features suggest a promising potential for future

research endeavors. As with all laboratory chemicals, it should be handled with the appropriate

safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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